Cas no 866844-85-1 (1-(4-chlorophenyl)methyl-6-methoxy-3-4-(propan-2-yl)benzenesulfonyl-1,4-dihydroquinolin-4-one)

• Product Name: 1-(4-chlorophenyl)methyl-6-methoxy-3-4-(propan-2-yl)benzenesulfonyl-1,4-dihydroquinolin-4-one
• CAS No: 866844-85-1
• MF: C₂₆H₂₄ClNO₄S
• MW: 481.99106502533
• CID: 6039176
• PubChem ID: 2138651
• Update Time: 2025-07-15

1-(4-chlorophenyl)methyl-6-methoxy-3-4-(propan-2-yl)benzenesulfonyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)methyl-6-methoxy-3-4-(propan-2-yl)benzenesulfonyl-1,4-dihydroquinolin-4-one
• 1-[(4-chlorophenyl)methyl]-6-methoxy-3-(4-propan-2-ylphenyl)sulfonylquinolin-4-one
• AKOS001838864
• 1-(4-chlorobenzyl)-3-((4-isopropylphenyl)sulfonyl)-6-methoxyquinolin-4(1H)-one
• 866844-85-1
• F1605-1012
• 1-[(4-chlorophenyl)methyl]-6-methoxy-3-[4-(propan-2-yl)benzenesulfonyl]-1,4-dihydroquinolin-4-one

• Inchi： 1S/C26H24ClNO4S/c1-17(2)19-6-11-22(12-7-19)33(30,31)25-16-28(15-18-4-8-20(27)9-5-18)24-13-10-21(32-3)14-23(24)26(25)29/h4-14,16-17H,15H2,1-3H3
• InChI Key： LMDCXZKTJDMMHL-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Cl)C=C2)C2=C(C=C(OC)C=C2)C(=O)C(S(C2=CC=C(C(C)C)C=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 481.1114571g/mol
• Monoisotopic Mass: 481.1114571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 820
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 72.1Ų

Additional information on 1-(4-chlorophenyl)methyl-6-methoxy-3-4-(propan-2-yl)benzenesulfonyl-1,4-dihydroquinolin-4-one

Introduction to 1-(4-chlorophenyl)methyl-6-methoxy-3-4-(propan-2-yl)benzenesulfonyl-1,4-dihydroquinolin-4-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 866844-85-1, identified as 1-(4-chlorophenyl)methyl-6-methoxy-3-4-(propan-2-yl)benzenesulfonyl-1,4-dihydroquinolin-4-one, represents a fascinating molecule in the realm of chemical biology. This intricate structure, featuring a combination of aromatic and heterocyclic moieties, has garnered attention due to its potential pharmacological applications. The presence of a benzenesulfonyl group linked to a 1,4-dihydroquinolin-4-one scaffold suggests a rich chemical diversity that can be exploited for drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of multivariate molecular frameworks in designing novel therapeutic agents. The compound in question exemplifies this trend, integrating elements such as a 4-chlorophenylmethyl substituent and an isopropyl group at the 3-position of the benzene ring, which contribute to its unique physicochemical properties. These features are not only critical for determining its solubility and bioavailability but also play a pivotal role in modulating its interactions with biological targets.

One of the most compelling aspects of this molecule is its structural similarity to known bioactive scaffolds. The 1,4-dihydroquinolinone core is a well-documented pharmacophore found in numerous drugs targeting neurological and inflammatory disorders. By incorporating modifications such as the 6-methoxy group and the benzenesulfonyl moiety, researchers aim to enhance binding affinity and selectivity. Such modifications are often inspired by crystallographic data from related compounds, where specific hydrogen bonding patterns and hydrophobic interactions dictate binding efficacy.

In the context of contemporary drug discovery, computational methods have become indispensable tools for predicting the biological activity of novel compounds. The structure of 1-(4-chlorophenyl)methyl-6-methoxy-3-4-(propan-2-yl)benzenesulfonyl-1,4-dihydroquinolin-4-one has been subjected to molecular docking studies, revealing potential interactions with enzymes and receptors implicated in cancer and autoimmune diseases. For instance, preliminary simulations suggest that the sulfonyl group may engage in critical hydrogen bonding with polar residues in protein active sites, while the aromatic ring system could provide hydrophobic stabilization.

The synthesis of this compound represents a testament to the ingenuity of synthetic organic chemists. The multi-step process involves strategic functionalization of the quinolinone core, careful protection-deprotection strategies to handle sensitive groups such as the methoxy and isopropyl substituents, and precise regioselective sulfonylation at the benzene ring. Advances in catalytic methods have enabled more efficient routes to such complex molecules, reducing both reaction times and waste generation—a crucial consideration in sustainable chemistry.

From a biological perspective, the potential therapeutic applications of this compound are vast. Given its structural motifs, it is hypothesized that it may exhibit anti-inflammatory or antineoplastic properties. The chloro-substituted phenyl ring, for example, is frequently associated with enhanced metabolic stability and improved cell membrane penetration. Additionally, the presence of an isopropyl group at the para position relative to the sulfonyl moiety could influence electronic distribution across the aromatic system, affecting reactivity and binding modes.

Recent publications have begun to explore derivatives of dihydroquinolinones for their antimicrobial properties. While direct evidence for activity is yet to be reported for this specific compound, its structural analogs have shown promise in vitro. The combination of a sulfonylated aromatic ring with a heterocyclic amine moiety creates multiple potential interaction points with bacterial enzymes or viral proteases. Such features make it an attractive candidate for further investigation using high-throughput screening (HTS) platforms.

The role of chirality in pharmaceuticals cannot be overstated. Although not explicitly mentioned in its name, stereochemical considerations are likely integral to optimizing the biological profile of this molecule. Many drugs on the market today are enantiomerically pure or contain mixtures with well-defined stereochemical outcomes. Future research may involve derivatizing this compound with chiral auxiliaries or catalysts to probe whether enantiomeric differences modulate its pharmacological effects.

In conclusion, 1-(4-chlorophenyl)methyl-6-methoxy-3-4-(propan-2-yl)benzenesulfonyl-1,4-dihydroquinolin-4-one (CAS 866844-85-1) stands as a promising entity within chemical biology research. Its sophisticated architecture offers opportunities for innovation across multiple disciplines—medicinal chemistry, computational biology, and synthetic organic chemistry. As methodologies for drug discovery continue to evolve, compounds like this one will serve as valuable building blocks for developing next-generation therapeutics capable of addressing complex diseases.